Cas no 1335031-83-8 (tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate)

• Product Name: tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate
• CAS No: 1335031-83-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD28346210
• CID: 2157564
• Update Time: 2025-05-20

tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• Boc-nh-cis-2-formylcyclopentyl
• N-Boc-(+/-)-cis-2-formylcyclopentyl-amine
• tert-butyl N-[(1S,2R)-2-formylcyclopentyl]carbamate
• tert-butyl [(1S,2R/1R,2S)-2-formylcyclopentyl]carbamate
• tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate

• MDL： MFCD28346210
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-9-6-4-5-8(9)7-13/h7-9H,4-6H2,1-3H3,(H,12,14)/t8-,9-/m0/s1
• InChI Key： FHKOKOKLXKRPQB-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCC[C@H]1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 55.4

Additional information on tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate

tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate (CAS No. 1335031-83-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate (CAS No. 1335031-83-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as (1S,2R)-tert-butyl 2-formylcyclopentylcarbamate, is a chiral carbamate derivative with a formyl group attached to a cyclopentane ring. The presence of the tert-butyl group and the chiral centers at C1 and C2 contribute to its stability and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

The synthesis of tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate has been extensively studied in recent years. One of the most common approaches involves the reaction of (1S,2R)-2-aminocyclopentanecarbaldehyde with di-tert-butyl dicarbonate (Boc₂O) under mild conditions. This reaction typically proceeds via an amine protection step, where the amino group is selectively protected by the tert-butoxycarbonyl (Boc) group. The resulting (1S,2R)-tert-butyl 2-formylcyclopentylcarbamate can then be further modified through various functional group manipulations to generate a wide range of derivatives.

In terms of physical properties, tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate is a white crystalline solid with a melting point of approximately 95-97°C. It is soluble in common organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and tetrahydrofuran (THF). The compound's stability under different conditions has been well-documented, and it can be stored at room temperature without significant degradation.

The biological activity of tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate has been a subject of interest in various research areas. Recent studies have shown that this compound exhibits promising activity as a modulator of protein-protein interactions (PPIs). Specifically, it has been found to interact with certain enzymes and receptors involved in cellular signaling pathways, making it a potential lead compound for the development of novel therapeutic agents.

One notable application of tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate is in the field of neurodegenerative diseases. Research has indicated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism by which it achieves this inhibition involves its ability to disrupt the formation of toxic oligomers and fibrils, thereby reducing neurotoxicity and cellular damage.

In addition to its potential therapeutic applications, tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate has also been explored as a tool for chemical biology studies. Its chiral structure and functional groups make it an excellent scaffold for the synthesis of complex molecules with diverse biological activities. For example, it can be used as a building block for the construction of peptidomimetics and other bioactive compounds that mimic natural peptides or proteins.

The synthetic versatility of tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate has also led to its use in combinatorial chemistry approaches. By varying the substituents on the cyclopentane ring or introducing additional functional groups, researchers can generate large libraries of compounds for high-throughput screening (HTS) assays. This approach has proven valuable in identifying new leads for drug discovery programs targeting various diseases.

Furthermore, recent advances in computational chemistry have facilitated the rational design of derivatives based on tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate. Molecular modeling studies have provided insights into the binding modes and interactions of this compound with target proteins, guiding the optimization of its structure for improved potency and selectivity.

In conclusion, tert-butyl N-(1S,2R)-2-formylcyclopentylcarbamate (CAS No. 1335031-83-8) is a multifaceted compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.